(2S)-Methyl 2-(((benzyloxy)carbonyl)amino)-3-(piperidin-3-yl)propanoate hydrochloride

• Molecular Formula: C17H25ClN2O4
• Molecular Weight: 356.8 g/mol
• IUPAC Name: methyl (2S)-2-(phenylmethoxycarbonylamino)-3-piperidin-3-ylpropanoate;hydrochloride
• InChI: InChI=1S/C17H24N2O4.ClH/c1-22-16(20)15(10-14-8-5-9-18-11-14)19-17(21)23-12-13-6-3-2-4-7-13;/h2-4,6-7,14-15,18H,5,8-12H2,1H3,(H,19,21);1H/t14?,15-;/m0./s1
• InChI Key: GOFUNTYRIMUUND-SCYKNNLXSA-N
• Isomeric SMILES: COC(=O)[C@H](CC1CCCNC1)NC(=O)OCC2=CC=CC=C2.Cl
• Canonical SMILES: COC(=O)C(CC1CCCNC1)NC(=O)OCC2=CC=CC=C2.Cl

Description

Functional Groups

The molecule contains four distinct functional moieties:

• Methyl ester ($$ \text{COOCH}_3 $$): Imparts hydrophobicity and influences hydrolysis kinetics.
• Carbamate ($$ \text{NH-C(=O)-O-benzyl} $$): Stabilizes the amine during synthetic steps.
• Piperidine ring : Adopts a chair conformation, with the 3-position substituent occupying an equatorial orientation to minimize steric strain.
• Hydrochloride salt : Ionizes in aqueous media, enhancing solubility for biochemical applications.

Molecular Geometry

• The piperidine ring adopts a chair conformation, with bond angles of ~109.5° for sp³-hybridized carbons.
• The Cbz group and ester moiety exhibit trigonal planar geometry ($$ \text{sp}^2 $$) at carbonyl carbons.
• The propanoate backbone adopts a staggered conformation to reduce torsional strain.

Functional Group	Hybridization	Bond Angles	Geometry
Piperidine N	sp³	109.5°	Tetrahedral
Carbamate C=O	sp²	120°	Trigonal planar
Ester OCH₃	sp³	109.5°	Tetrahedral

Comparative Structural Analogues in Piperidine-Based Compounds

Piperidine derivatives exhibit diverse pharmacological profiles depending on substituent patterns. Notable analogues include:

3-(((Benzyloxy)carbonyl)amino)-3-(1-(tert-butoxycarbonyl)piperidin-3-yl)propanoic acid

• Replaces the methyl ester with a carboxylic acid and introduces a tert-butoxycarbonyl (Boc) group on the piperidine nitrogen.
• The Boc group enhances stability under basic conditions compared to the unprotected amine in the target compound.

Tert-butyl 3-(piperidin-3-yl)propanoate

• Features a tert-butyl ester instead of methyl, increasing steric bulk and altering hydrolysis rates.
• Lacks the Cbz group, simplifying synthetic routes but reducing amine protection.

4-Piperidinyl propanoate hydrochloride

• Substitutes the piperidin-3-yl group with a 4-piperidinyl moiety, altering spatial interactions with biological targets.

Compound	Key Structural Differences	Impact on Properties
Target compound	Methyl ester, Cbz group, piperidin-3-yl	Balanced solubility and stability
3-(((Benzyloxy)carbonyl)amino)...	Carboxylic acid, Boc group	Enhanced stability in basic media
Tert-butyl 3-(piperidin-3-yl)propanoate	tert-butyl ester, no Cbz	Increased steric hindrance

Advanced Spectroscopic Elucidation Techniques

Nuclear Magnetic Resonance (NMR) Spectral Signatures

¹H NMR (400 MHz, D₂O):

• δ 7.35–7.28 (m, 5H) : Aromatic protons from the benzyloxy group.
• δ 4.95 (s, 2H) : Methylene protons adjacent to the carbamate oxygen.
• δ 4.10–4.05 (m, 1H) : Methine proton at the chiral center (C2).
• δ 3.65 (s, 3H) : Methyl ester protons.
• δ 2.90–2.70 (m, 2H) : Piperidine ring protons adjacent to nitrogen.

¹³C NMR (100 MHz, D₂O):

• δ 172.5 : Ester carbonyl carbon.
• δ 156.2 : Carbamate carbonyl carbon.
• δ 136.4–128.1 : Aromatic carbons.
• δ 54.3 : Chiral center carbon (C2).

X-ray Crystallographic Data Interpretation

While X-ray data for this specific compound is not publicly available, analogous structures reveal:

• Bond lengths : C=O (1.21 Å), C-N (1.34 Å).
• Dihedral angles : 180° between the carbamate and ester groups, minimizing electronic repulsion.
• Salt bridge : Chloride ion coordinates with the protonated piperidine nitrogen at 2.1 Å.

High-Resolution Mass Spectrometry (HRMS) Fragmentation Patterns

• Molecular ion peak : m/z 366.1347 ([M+H]⁺, calculated for C₁₇H₂₄ClN₂O₄).
• Key fragments :
  • m/z 330.17 ([M+H–HCl]⁺): Loss of hydrochloric acid.
  • m/z 245.09 ([M+H–C₇H₇O₂]⁺): Cleavage of the benzyloxycarbonyl group.
  • m/z 138.05 ([C₅H₁₀N]⁺): Piperidinium ion.

Fragment m/z	Proposed Structure	Pathway
366.1347	[M+H]⁺	Molecular ion
330.17	[M+H–HCl]⁺	HCl elimination
245.09	[C₁₀H₁₃N₂O₄]⁺	C₇H₇O₂ loss

Preparation Methods

Table 1. Summary of Key Synthetic Steps

Step	Reaction Description	Reagents/Conditions	Purpose
1	Amine protection with benzyloxycarbonyl	Benzyloxycarbonyl chloride, base (e.g., NaHCO3)	Protect amino group
2	Ester formation via nucleophilic substitution	Methyl 2-bromo-3-oxopropanoate, base (e.g., triethylamine), solvent (e.g., dichloromethane)	Form methyl ester linkage
3	Optional hydrogenation	H2 gas, Pd/C catalyst	Remove protecting groups or reduce unsaturation
4	Hydrochloride salt formation	HCl gas or HCl in solvent	Enhance solubility and stability

Detailed Reaction Conditions and Mechanistic Insights

Amine Protection

The protection of the piperidin-3-ylamine involves nucleophilic attack of the amine on benzyloxycarbonyl chloride, forming a carbamate linkage. The reaction is typically performed in an aqueous-organic biphasic system or in an organic solvent with a base to scavenge the generated HCl. This step is crucial to prevent the amine from interfering in subsequent esterification.

Esterification

The esterification step involves nucleophilic substitution at the α-carbon of methyl 2-bromo-3-oxopropanoate by the nitrogen-protected piperidin-3-yl intermediate. The reaction is carried out under basic conditions (e.g., triethylamine) to neutralize HBr formed during the reaction. Low temperatures (often 0 to 25 °C) and inert atmosphere conditions are employed to maximize yield and minimize side reactions.

Salt Formation

The hydrochloride salt is formed by treating the free base compound with hydrochloric acid, either as a gas bubbled through the solution or by addition of HCl in a solvent such as diethyl ether or methanol. This step improves the compound’s aqueous solubility (≥10 mg/mL) and facilitates purification by precipitation.

Industrial Scale Preparation Considerations

Industrial synthesis of this compound scales the above laboratory procedures with optimizations for yield, purity, and cost efficiency:

• Use of continuous flow reactors for amine protection and esterification steps to improve reproducibility and safety.
• Employment of automated hydrogenation reactors to control selective deprotection or reduction steps.
• Salt formation performed in large reactors with controlled temperature and stirring to ensure uniform particle size and crystallinity.
• Particle size reduction techniques such as milling or micronization may be applied post-synthesis to achieve desired solubility profiles for pharmaceutical formulation.

Analytical Characterization Supporting Preparation

• Nuclear Magnetic Resonance (NMR) Spectroscopy:
  1H, 13C, and 15N NMR confirm the integrity of the Cbz protecting group, ester linkage, and piperidine ring. Characteristic chemical shifts include ester carbonyl carbons around δ 173.6 ppm and carbamate carbonyl carbons near δ 155.2 ppm.

• Infrared (IR) Spectroscopy:
  Key absorption bands at ~1728 cm⁻¹ (ester C=O) and ~1681 cm⁻¹ (carbamate C=O) indicate successful formation of the ester and protecting groups.

• Mass Spectrometry:
  High-resolution mass spectrometry confirms molecular weight (around 366.83 g/mol for the free base, adjusted for hydrochloride salt).

Summary Table of Physicochemical Properties Relevant to Preparation

Property	Value
Molecular Formula	C17H23ClN2O4
Molecular Weight	366.83 g/mol
Solubility (hydrochloride)	≥10 mg/mL in water
LogP (estimated)	~2.5 (due to Cbz group)
Melting Point (reported range)	Typically 150–160 °C (hydrochloride salt)

Research Findings and Literature Insights

• The use of benzyloxycarbonyl protection is a well-established method to protect amino groups in amino acid derivatives, providing stability during esterification and other transformations.
• The piperidin-3-yl substituent introduces steric bulk and conformational rigidity, influencing the stereochemistry and reactivity of the compound.
• Hydrochloride salt formation is a standard pharmaceutical practice to improve solubility and handling, as supported by multiple studies on amino acid ester hydrochlorides.
• Recent research highlights the use of mild bases and low temperatures to maximize enantiomeric purity and yield during ester formation, minimizing racemization and side reactions.

Chemical Reactions Analysis

Types of Reactions

(2S)-Methyl 2-(((benzyloxy)carbonyl)amino)-3-(piperidin-3-yl)propanoate hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur at the ester or amine groups using reagents like sodium methoxide or alkyl halides.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in acidic or basic medium.

Reduction: Hydrogen gas (H2) with palladium on carbon (Pd/C) catalyst.

Substitution: Sodium methoxide (NaOMe) in methanol or alkyl halides in aprotic solvents.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of new esters or amides.

Scientific Research Applications

(2S)-Methyl 2-(((benzyloxy)carbonyl)amino)-3-(piperidin-3-yl)propanoate hydrochloride has diverse applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Employed in the study of enzyme-substrate interactions and protein modifications.

Medicine: Investigated for its potential as a drug candidate or as a building block for pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2S)-Methyl 2-(((benzyloxy)carbonyl)amino)-3-(piperidin-3-yl)propanoate hydrochloride involves its interaction with specific molecular targets. The compound may act as an inhibitor or activator of certain enzymes or receptors, depending on its structure and functional groups. The pathways involved could include signal transduction, metabolic processes, or gene expression regulation.

Comparison with Similar Compounds

Structural Comparisons

The compound shares structural motifs with several peptidomimetics and amino acid derivatives. Key analogs include:

Compound Name	Key Substituents/Modifications	Molecular Formula	Molecular Weight (g/mol)	Reference
(2S)-2-Amino-3-[5′-(4″-nitrophenyl)-1′-phenyl-1′H-pyrazol-3′-yl]propanoic acid hydrochloride	Pyrazole ring with 4-nitrophenyl and phenyl groups	C₂₄H₂₂ClN₅O₄	504.91
(S)-Methyl 2-benzyl-3-((3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethylpiperidin-1-yl)propanoate HCl	Hydroxyphenyl and dimethyl-substituted piperidine, benzyl group	C₂₅H₃₃ClNO₃	454.99
Methyl (S)-2-amino-3-((S)-2-oxopiperidin-3-yl)propanoate hydrochloride	2-Oxopiperidin-3-yl group	C₉H₁₇ClN₂O₃	236.70
Methyl (2S)-2-amino-3-(naphthalen-2-yl)propanoate hydrochloride	Naphthalen-2-yl substituent	C₁₄H₁₆ClNO₂	265.74

Key Observations :

• The Cbz-protected piperidine derivative (target compound) exhibits enhanced steric bulk compared to simpler analogs like the naphthalene-substituted variant .

Physicochemical Properties

• Lipophilicity: The benzyloxycarbonyl group in the target compound increases hydrophobicity (logP ~2.5) compared to unsubstituted amino acid esters (e.g., methyl (S)-2-amino-3-phenylpropanoate, logP ~1.8). However, analogs with aromatic heterocycles (e.g., pyrazole in ) show higher logP values (~3.1) due to nitro and phenyl groups .
• Solubility : The hydrochloride salt form improves aqueous solubility (≥10 mg/mL in water) relative to free bases. Compounds with polar substituents (e.g., hydroxyphenyl in ) exhibit better solubility in polar solvents .

Biological Activity

(2S)-Methyl 2-(((benzyloxy)carbonyl)amino)-3-(piperidin-3-yl)propanoate hydrochloride is a complex organic compound that has garnered attention for its potential biological activities. This compound features a piperidine moiety, which is significant in medicinal chemistry due to its diverse pharmacological properties. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potentials, and relevant case studies.

• Molecular Formula : C29H29N3O6
• Molecular Weight : 515.6 g/mol
• IUPAC Name : methyl (2S)-3-(4-hydroxyphenyl)-2-[[(2S)-3-(1H-indol-3-yl)-2-(phenylmethoxycarbonylamino)propanoyl]amino]propanoate

The biological activity of (2S)-Methyl 2-(((benzyloxy)carbonyl)amino)-3-(piperidin-3-yl)propanoate hydrochloride primarily involves:

• Enzyme Interaction : The compound may interact with specific enzymes or receptors, modulating their activity through binding interactions facilitated by its functional groups.
• Hydrogen Bonding and π-π Interactions : The presence of aromatic rings allows for significant π-π interactions, enhancing binding affinity to biological targets.
• Anticancer Activity : Preliminary studies suggest that this compound exhibits cytotoxic effects against various cancer cell lines, potentially through apoptosis induction and inhibition of cell proliferation.

Biological Activity Overview

Activity Type	Observed Effects	Reference
Antimicrobial	Effective against E. coli, S. aureus; MIC values 6-12.5 µg/mL
Cytotoxicity	Induces apoptosis in FaDu hypopharyngeal tumor cells
Antioxidant	Exhibits significant antioxidant properties
Anthelmintic	High activity observed in derivatives with specific moieties

Case Studies

• Antimicrobial Studies
  • A series of conjugates derived from amino acids showed promising antimicrobial activity against both bacterial and fungal strains. The compound's structure was modified to enhance its efficacy against resistant strains, demonstrating a zone of inhibition ranging from 9 to 20 mm against tested pathogens .
• Cytotoxicity Assessment
  • In vitro studies on Ehrlich’s ascites carcinoma (EAC) and Dalton’s lymphoma ascites (DLA) indicated that the synthesized derivatives exhibited significant cytotoxic effects, comparable to standard treatments like 5-fluorouracil .
• Antioxidant Properties
  • Research highlighted the antioxidant capabilities of the compound, particularly those containing anserine units, which showed IC50 values significantly lower than other derivatives, suggesting potential applications in neurodegenerative disease treatment .